Cas no 122520-93-8 (2-Cyano-3-(1H-pyrrol-2-yl)acrylic acid)

• Product Name: 2-Cyano-3-(1H-pyrrol-2-yl)acrylic acid
• CAS No: 122520-93-8
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD11100239
• CID: 1077540
• Update Time: 2025-06-08

2-Cyano-3-(1H-pyrrol-2-yl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(1H-pyrrol-2-yl)acrylic acid

• MDL： MFCD11100239
• Inchi： 1S/C8H6N2O2/c9-5-6(8(11)12)4-7-2-1-3-10-7/h1-4,10H,(H,11,12)/b6-4-
• InChI Key： RVTZJVIKNDCLAC-XQRVVYSFSA-N
• SMILES： OC(/C(/C#N)=C\C1=CC=CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: >300°

2-Cyano-3-(1H-pyrrol-2-yl)acrylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on 2-Cyano-3-(1H-pyrrol-2-yl)acrylic acid

Professional Introduction to 2-Cyano-3-(1H-pyrrol-2-yl)acrylic Acid (CAS No: 122520-93-8)

2-Cyano-3-(1H-pyrrol-2-yl)acrylic acid, with the CAS number 122520-93-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its cyano and pyrrole functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The structural features of 2-Cyano-3-(1H-pyrrol-2-yl)acrylic acid contribute to its versatility, enabling its application in multiple areas of medicinal chemistry and materials science.

The compound's molecular structure consists of an acrylic acid backbone substituted with a cyano group at the 2-position and a 1H-pyrrol-2-yl moiety at the 3-position. This arrangement imparts specific reactivity patterns, making it a useful building block for the development of novel therapeutic agents. The cyano group, known for its ability to participate in nucleophilic addition reactions, facilitates the formation of complex molecular architectures. Meanwhile, the pyrrole ring introduces additional functionalization possibilities, often enhancing the binding affinity and selectivity of resulting compounds.

In recent years, 2-Cyano-3-(1H-pyrrol-2-yl)acrylic acid has been extensively studied for its potential applications in drug discovery. Researchers have leveraged its structural motifs to design molecules targeting various biological pathways. For instance, studies have demonstrated its utility in the synthesis of inhibitors for enzymes involved in inflammatory responses and cancer progression. The pyrrole moiety, in particular, has been shown to interact with specific amino acid residues in protein targets, thereby modulating their activity.

One notable area of research involves the use of 2-Cyano-3-(1H-pyrrol-2-yl)acrylic acid as a precursor in the development of small-molecule drugs. Its ability to undergo selective functionalization allows chemists to introduce diverse pharmacophores while maintaining core structural integrity. This flexibility has led to the identification of several lead compounds with promising preclinical profiles. For example, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties, highlighting its broad therapeutic potential.

The synthesis of 2-Cyano-3-(1H-pyrrol-2-yl)acrylic acid typically involves multi-step organic transformations, starting from readily available precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations, have been employed to achieve high yields and purity. These techniques not only enhance efficiency but also enable the introduction of additional functional groups tailored to specific biological targets.

The pharmacological significance of 2-Cyano-3-(1H-pyrrol-2-yl)acrylic acid extends beyond its role as a synthetic intermediate. Computational studies have revealed that its molecular framework can be optimized to improve pharmacokinetic properties, such as solubility and metabolic stability. By fine-tuning structural features, researchers aim to develop derivatives with enhanced bioavailability and reduced side effects. This approach aligns with current trends in drug development towards more targeted and effective therapies.

In addition to pharmaceutical applications, 2-Cyano-3-(1H-pyrrol-2-yl)acrylic acid has shown promise in materials science. Its ability to form polymers and copolymers with other monomers makes it a candidate for creating advanced materials with tailored properties. These materials could find applications in coatings, adhesives, and even biodegradable polymers, underscoring the compound's versatility beyond traditional chemical synthesis.

The ongoing research into 2-Cyano-3-(1H-pyrrol-2-yl)acrylic acid underscores its importance as a versatile chemical entity. As new methodologies emerge and our understanding of biological systems deepens, the potential applications of this compound are likely to expand further. Collaborative efforts between chemists and biologists will continue to drive innovation, leveraging its unique structural features for next-generation therapeutics and materials.